Benzo[c][1,2,5]thiadiazol-5-yl(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C17H19N5O2S.ClH/c1-11-14(12(2)24-18-11)10-21-5-7-22(8-6-21)17(23)13-3-4-15-16(9-13)20-25-19-15;/h3-4,9H,5-8,10H2,1-2H3;1H
• InChI Key: NVXWROMVPQTUKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)C3=CC4=NSN=C4C=C3.Cl
• Molecular Formula: C17H20ClN5O2S
• Molecular Weight: 393.9 g/mol

Description

Benzo[c][1,2,5]thiadiazoles are recognized to possess potent pharmacological activities including anticancer potential. They have been extensively researched for use in photovoltaics or as fluorescent sensors.

Synthesis Analysis

A series of compounds were synthesized in two steps in an efficient manner via substitution reactions followed by subsequent hydrolysis of aryltrifluoroboronate salts into corresponding boronic acid derivatives in the presence of silica.

Molecular Structure Analysis

The molecular structure of Benzo[c][1,2,5]thiadiazole based compounds were characterized by suitable spectroscopic techniques.

Chemical Reactions Analysis

These compounds have been used as potential visible-light organophotocatalysts. They were validated using a Minisci-type decarboxylative alkylation of electron deficient heteroarenes as a test reaction under both batch and continuous flow conditions.

Physical And Chemical Properties Analysis

These compounds have been extensively researched for use in photovoltaics or as fluorescent sensors. They show high stability, high porosity, and high fluorescence performance.

Scientific Research Applications

Fluorophores

. Fluorophores are molecules that can absorb light at a specific wavelength and then re-emit light at a longer wavelength. They are widely used in biological research and medical diagnostics, such as in fluorescence microscopy and flow cytometry.

Visible Light Organophotocatalysts

. Organophotocatalysts are substances that can absorb light and transfer the energy to other molecules, thereby driving chemical reactions. This property can be utilized in various fields, including synthetic organic chemistry, materials science, and environmental science.

Photovoltaics

. Photovoltaics is the conversion of light into electricity using semiconducting materials. The BTZ motif, due to its strong electron-accepting properties, can enhance the efficiency of organic solar cells.

Fluorescent Sensors

. These sensors can detect changes in their environment by altering their fluorescence properties, making them useful in various fields such as environmental monitoring, medical diagnostics, and industrial process control.

Drug Discovery and Design

. This demonstrates their significance in drug discovery and design.

Photocatalytic Applications

. Photocatalysis is a process in which light energy is used to speed up a reaction. This has potential applications in environmental remediation, energy production, and synthetic organic chemistry.

Mechanism of Action

While the specific mechanism of action for your compound is not available, Benzo[c][1,2,5]thiadiazole based compounds have been used as anticancer agents targeting tumor hypoxia.

Future Directions

Future research could focus on the development of Benzo[c][1,2,5]thiadiazole based compounds as potential therapeutic agents. They could also be used as potential visible-light organophotocatalysts.